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molecular formula C7H12O3 B1338513 Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate CAS No. 3697-68-5

Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate

Cat. No. B1338513
CAS RN: 3697-68-5
M. Wt: 144.17 g/mol
InChI Key: PAILVKQSHRJIPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08952162B2

Procedure details

Under an argon atmosphere 1-Hydroxymethyl-cyclopropanecarboxylic acid ethyl ester (5.0 g, 34.7 mmol) was dissolved in DCM (200 mL). NaHCO3 (11.7 g, 139 mmol) and Dess Martin periodinane (29.4 g, 69.4 mmol) were added. The suspension was stirred at rt for 30 min. A 1:1 solution of saturated Na2S2O3 and saturated NaHCO3 (200 mL) was added while keeping the temperature at 20° C. The mixture was stirred for 20 min followed by extraction with DCM (×2). The combined organic phases were dried (Na2SO4), filtered and concentrated to afford a crude product of 1-formyl-cyclopropanecarboxylic acid ethyl ester (5.1 g) which was used directly in the next step.
Name
1-Hydroxymethyl-cyclopropanecarboxylic acid ethyl ester
Quantity
5 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
200 mL
Type
solvent
Reaction Step One
Name
NaHCO3
Quantity
11.7 g
Type
reactant
Reaction Step Two
Name
Dess Martin periodinane
Quantity
29.4 g
Type
reactant
Reaction Step Two
Name
Na2S2O3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
NaHCO3
Quantity
200 mL
Type
reactant
Reaction Step Three
[Compound]
Name
crude product
Name
1-formyl-cyclopropanecarboxylic acid ethyl ester

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]([C:6]1([CH2:9][OH:10])[CH2:8][CH2:7]1)=[O:5])[CH3:2].C([O-])(O)=O.[Na+].CC(OI1(OC(C)=O)(OC(C)=O)OC(=O)C2C=CC=CC1=2)=O.[O-]S([O-])(=S)=O.[Na+].[Na+]>C(Cl)Cl>[CH2:1]([O:3][C:4]([C:6]1([CH:9]=[O:10])[CH2:8][CH2:7]1)=[O:5])[CH3:2] |f:1.2,4.5.6|

Inputs

Step One
Name
1-Hydroxymethyl-cyclopropanecarboxylic acid ethyl ester
Quantity
5 g
Type
reactant
Smiles
C(C)OC(=O)C1(CC1)CO
Name
DCM
Quantity
200 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
NaHCO3
Quantity
11.7 g
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Name
Dess Martin periodinane
Quantity
29.4 g
Type
reactant
Smiles
CC(=O)OI1(C=2C=CC=CC2C(=O)O1)(OC(=O)C)OC(=O)C
Step Three
Name
Na2S2O3
Quantity
0 (± 1) mol
Type
reactant
Smiles
[O-]S(=O)(=S)[O-].[Na+].[Na+]
Name
NaHCO3
Quantity
200 mL
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The suspension was stirred at rt for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 20° C
STIRRING
Type
STIRRING
Details
The mixture was stirred for 20 min
Duration
20 min
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with DCM (×2)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic phases were dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 30 min
[Compound]
Name
crude product
Type
product
Smiles
Name
1-formyl-cyclopropanecarboxylic acid ethyl ester
Type
product
Smiles
C(C)OC(=O)C1(CC1)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 5.1 g
YIELD: CALCULATEDPERCENTYIELD 103.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.